(2R)-2-(N-hydroxyamino)-3-phenylpropanoic acid
Overview
Description
(2R)-2-(N-hydroxyamino)-3-phenylpropanoic acid, commonly known as N-hydroxyamino acid, is a naturally occurring organic compound that is widely used in various scientific research applications. N-hydroxyamino acid is a versatile compound that can be used as a substrate in enzymatic reactions, as a reagent in chemical synthesis, and as a probe in biochemical and physiological studies.
Scientific Research Applications
N-hydroxyamino acid has a wide range of scientific research applications. It has been used as a substrate in enzymatic reactions, as a reagent in chemical synthesis, and as a probe in biochemical and physiological studies. It has also been used to study the structure and function of enzymes, as well as to study the mechanism of action of drugs. N-hydroxyamino acid has also been used in the synthesis of pharmaceuticals, as well as in the synthesis of complex natural products.
Mechanism of Action
The mechanism of action of N-hydroxyamino acid is not fully understood. It is believed to act as a substrate for enzymes, allowing them to catalyze chemical reactions. It is also believed to interact with proteins and other molecules, allowing them to interact and form complexes. In addition, N-hydroxyamino acid is believed to interact with receptors in the body, allowing it to affect biochemical and physiological processes.
Biochemical and Physiological Effects
N-hydroxyamino acid has been shown to have a variety of biochemical and physiological effects. It has been shown to have an effect on the activity of enzymes, as well as on the expression of genes. It has also been shown to have an effect on the metabolism of drugs and other compounds, as well as on the production of hormones. In addition, N-hydroxyamino acid has been shown to have an effect on the immune system, as well as on the response to stress.
Advantages and Limitations for Lab Experiments
N-hydroxyamino acid has a number of advantages and limitations for lab experiments. The main advantage of N-hydroxyamino acid is its versatility. It can be used as a substrate in enzymatic reactions, as a reagent in chemical synthesis, and as a probe in biochemical and physiological studies. It is also relatively easy to synthesize and can be used in a variety of lab experiments. However, there are also some limitations to using N-hydroxyamino acid in lab experiments. It is a relatively unstable compound, and can easily be degraded. In addition, its effects on biochemical and physiological processes are not fully understood.
Future Directions
N-hydroxyamino acid has a wide range of potential future applications. One potential application is in the development of new drugs and therapies. N-hydroxyamino acid could be used to study the structure and function of enzymes, as well as to study the mechanism of action of drugs. It could also be used to study the metabolism of drugs and other compounds, as well as to study the effect of drugs on the immune system. In addition, N-hydroxyamino acid could be used to study the effect of drugs on the response to stress. Finally, N-hydroxyamino acid could also be used to study the effect of drugs on gene expression.
Synthesis Methods
N-hydroxyamino acid can be synthesized through a variety of methods. One of the most common methods is the reaction between an aldehyde or ketone and an amino acid in the presence of a base. This reaction is known as the Strecker reaction. Another method is the reaction between an aldehyde or ketone and a hydrazine derivative in the presence of a base. This reaction is known as the Ugi reaction. Finally, N-hydroxyamino acid can also be synthesized from aldehydes or ketones by the reaction with hydroxylamine in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(N-hydroxyamino)-3-phenylpropanoic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include protection of the amine group, oxidation of the alcohol group, and coupling of the protected amine with the oxidized intermediate.", "Starting Materials": [ "Phenylalanine", "Hydroxylamine hydrochloride", "Di-tert-butyl dicarbonate", "Sodium borohydride", "Sodium periodate", "Sodium metabisulfite", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Protection of the amine group: Phenylalanine is reacted with di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide to form the protected amine derivative.", "Oxidation of the alcohol group: The protected amine derivative is then reacted with sodium periodate to oxidize the alcohol group to a ketone.", "Reduction of the ketone: The ketone is then reduced using sodium borohydride to form the corresponding alcohol.", "Coupling of the protected amine with the oxidized intermediate: The protected amine is then deprotected using hydrochloric acid to form the free amine, which is then reacted with hydroxylamine hydrochloride in the presence of sodium metabisulfite to form the N-hydroxyamino derivative. The N-hydroxyamino derivative is then coupled with the oxidized intermediate using a coupling agent such as N,N'-dicyclohexylcarbodiimide to form the final product, (2R)-2-(N-hydroxyamino)-3-phenylpropanoic acid." ] } | |
CAS RN |
35016-65-0 |
Product Name |
(2R)-2-(N-hydroxyamino)-3-phenylpropanoic acid |
Molecular Formula |
C9H11NO3 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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